Cas no 1352649-44-5 (TAMRA alkyne, 6-isomer)

• Product Name: TAMRA alkyne, 6-isomer
• CAS No: 1352649-44-5
• MF: C₂₈H₂₅N₃O₄
• MW: 467.515806913376
• CID: 4592065
• PubChem ID: 131952949
• Update Time: 2025-06-14

TAMRA alkyne, 6-isomer Chemical and Physical Properties

Names and Identifiers

• TAMRA alkyne, 6-isomer
• BP-23912
• 1352649-44-5
• 6-TAMRA alkyne
• DA-58267
• 2-(3,6-Bis(dimethylamino)xanthylium-9-yl)-4-(prop-2-yn-1-ylcarbamoyl)benzoate
• 2-[3-(dimethylamino)-6-dimethylazaniumylidenexanthen-9-yl]-4-(prop-2-ynylcarbamoyl)benzoate
• HY-151680
• CS-0618235

• Inchi： 1S/C28H25N3O4/c1-6-13-29-27(32)17-7-10-20(28(33)34)23(14-17)26-21-11-8-18(30(2)3)15-24(21)35-25-16-19(31(4)5)9-12-22(25)26/h1,7-12,14-16H,13H2,2-5H3,(H-,29,32,33,34)
• InChI Key： ZKVFIMYNEWHSCO-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C(=O)NCC#C)=CC=1C1=C2C=CC(N(C)C)=CC2=[O+]C2C=C(N(C)C)C=CC1=2)(=O)[O-]

Computed Properties

• Exact Mass: 467.18450629g/mol
• Monoisotopic Mass: 467.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.7Ų

Additional information on TAMRA alkyne, 6-isomer

Comprehensive Guide to TAMRA Alkyne, 6-Isomer (CAS No. 1352649-44-5): Applications and Innovations

The TAMRA Alkyne, 6-Isomer (CAS No. 1352649-44-5) is a highly versatile fluorescent probe widely utilized in bioimaging, bioconjugation, and chemical biology research. As a derivative of the carboxytetramethylrhodamine (TAMRA) fluorophore, this compound features an alkyne functional group, enabling efficient click chemistry reactions such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). Its unique 6-isomer configuration ensures optimal fluorescence properties, making it a preferred choice for labeling biomolecules like proteins, nucleic acids, and lipids.

Recent advancements in super-resolution microscopy and single-molecule tracking have driven demand for TAMRA Alkyne, 6-Isomer. Researchers frequently search for its solubility in DMSO/PBS, excitation/emission spectra (typically ~547/580 nm), and compatibility with live-cell imaging. A trending topic is its integration with CRISPR-Cas9 systems for real-time visualization of genome editing processes, addressing queries like "How to conjugate TAMRA alkyne with sgRNA?" or "Best protocols for TAMRA-alkyne labeling in neurons."

From an SEO perspective, high-volume keywords include "TAMRA Alkyne supplier", "6-isomer vs 5-isomer TAMRA", and "click chemistry protocol for TAMRA dyes". The compound's role in proteomics (e.g., labeling ubiquitin chains) and spatial omics aligns with Google's "E-A-T" (Expertise, Authoritativeness, Trustworthiness) framework, as evidenced by citations in Nature Methods and Cell. Users also seek comparisons with alternatives like Cy3 Alkyne or Alexa Fluor 555, emphasizing the need for pH stability and photobleaching resistance data.

Innovative applications leverage the TAMRA Alkyne, 6-Isomer's two-photon absorption properties for deep-tissue imaging. A 2023 study (DOI: 10.1039/d2sc06923j) demonstrated its use in intravital tumor tracking, triggering searches for "TAMRA alkyne multiplexing with near-IR dyes". The compound's methylated structure reduces aggregation artifacts—a frequent pain point in STORM microscopy workflows. Manufacturers now highlight batch-to-batch consistency (>98% HPLC purity) and lyophilization stability to meet GMP-like standards for diagnostic kit development.

For drug discovery, the alkyne handle enables modular conjugation to kinase inhibitors or antibody-drug conjugates (ADCs). This addresses trending queries about "TAMRA-based PROTAC degraders" or "quantifying target engagement with fluorescent probes." Notably, the 6-isomer's ortho-positioned alkyne minimizes steric hindrance during nanobody labeling, a feature highlighted in recent bioRxiv preprints on SARS-CoV-2 spike protein visualization.

Storage recommendations (-20°C desiccated) and quenching solutions (e.g., ascorbic acid for CuAAC) are critical for experimental success. Emerging metal-free click chemistry techniques using DBCO-TAMRA conjugates have expanded its utility in developmental biology, particularly for zebrafish embryo staining. The compound's EU REACH compliance and absence of heavy metals cater to growing demand for green chemistry alternatives in imaging reagents.